Cas no 1260916-41-3 (N-ethyl-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-phenylacetamide)

• Product Name: N-ethyl-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-phenylacetamide
• CAS No: 1260916-41-3
• MF: C₂₂H₁₉FN₄O₂
• MW: 390.410268068314
• CID: 5320390
• Update Time: 2025-06-13

N-ethyl-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-phenylacetamide

• Inchi： 1S/C22H19FN4O2/c1-2-27(18-7-4-3-5-8-18)20(28)15-26-14-6-9-19(26)22-24-21(25-29-22)16-10-12-17(23)13-11-16/h3-14H,2,15H2,1H3
• InChI Key： WYSMOXBUIPBYEW-UHFFFAOYSA-N
• SMILES： N1(CC(N(CC)C2=CC=CC=C2)=O)C=CC=C1C1ON=C(C2=CC=C(F)C=C2)N=1

Additional information on N-ethyl-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-phenylacetamide

Introduction to N-ethyl-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-phenylacetamide (CAS No. 1260916-41-3)

N-ethyl-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-phenylacetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1260916-41-3, belongs to a class of molecules that are being extensively studied for their therapeutic applications. The presence of multiple heterocyclic rings and functional groups in its structure suggests a high degree of molecular complexity, which may contribute to its interaction with biological targets in novel ways.

The molecular structure of N-ethyl-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-phenylacetamide consists of a central acetylamide moiety connected to a pyrrole ring, which is further substituted with a 1,2,4-triazole ring. The 4-fluorophenyl group attached to the triazole ring introduces a fluorine atom, a common substituent that enhances metabolic stability and binding affinity in many pharmaceutical compounds. This structural arrangement not only makes the compound interesting from a chemical perspective but also opens up possibilities for its application in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The interactions between N-ethyl-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-phenylacetamide and various biological targets have been simulated using advanced algorithms, providing insights into its potential mechanisms of action. These studies suggest that the compound may exhibit properties such as enzyme inhibition or receptor binding, which are crucial for developing new therapeutic agents.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming drug resistance and improving treatment outcomes. The structural diversity of N-ethyl-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-y}-N-ph enylacetamide makes it a valuable candidate for further exploration. Researchers are particularly interested in how the fluorophenyl group influences the compound's pharmacokinetic properties and whether it can be modified to enhance its efficacy or reduce side effects.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as flow chemistry and catalytic processes has improved the efficiency of producing complex molecules like N-ethyl -2-{2-[3-(4-fluorophen yl)-1,2,4 oxadiazol -5 -y l ] - 1 H - pyr rol - 1 - y l } - N - phen y lacetamide. These methods not only streamline the synthetic pathway but also minimize waste, aligning with the growing emphasis on sustainable chemistry.

Current research in the field of bioorganic chemistry is focused on understanding how structural modifications can be translated into functional improvements. The pyrrole and triazole rings in N - eth y l - 2 - { 2 - [ 3 - ( 4 - fluoro ph en y l ) - 1 , 2 , 4 ox adiaz ol - 5 - y l ] - 1 H p y r rol - 1 y } - N phen y lacetamide are known to participate in hydrogen bonding and other non-covalent interactions with biological targets. By studying these interactions, scientists aim to develop molecules that can selectively modulate specific pathways involved in diseases such as cancer or inflammation.

The pharmaceutical industry is increasingly leveraging high-throughput screening (HTS) technologies to identify promising candidates like N - eth y l - 2 { 2 [ 3 ( 4 fluoro ph en y l ) - 1 , 2 , 4 ox adiaz ol - 5 y l ] } . These screens allow researchers to rapidly test thousands of compounds for their ability to interact with target proteins or enzymes. The data generated from these screens provide critical information for designing more targeted experiments and optimizing lead compounds.

One of the most exciting aspects of studying compounds like N - eth y l { [ [ ( fluoro phen y l ) tri azo le ] pyr rol } } phen acet amide is their potential for structure-based drug design (SBDD). By understanding the three-dimensional structure of the molecule and how it interacts with its target, chemists can make informed decisions about how to modify it for better performance. This approach has already led to the development of several successful drugs and continues to be a cornerstone of modern medicinal chemistry.

The role of fluorescent probes in biochemical research cannot be overstated. Compounds that emit light upon binding to specific targets can provide real-time information about molecular interactions within cells. The fluorescent properties of certain derivatives of N eth yl { [ [ ( fluoro phen yl ) tri azo le ] pyr rol } } phen acet amide make it an attractive candidate for developing new imaging agents. These agents could revolutionize diagnostic tools by allowing researchers to visualize biological processes with unprecedented detail.

As our understanding of complex biological systems grows, so does the demand for sophisticated chemical tools to study them. The development of new synthetic methodologies has been instrumental in creating molecules like N eth yl { [ [ ( fluoro phen yl ) tri azo le ] pyr rol } } phen acet amide that can mimic natural products or interact with biological pathways in unique ways. These advances are paving the way for more personalized medicine approaches where treatments are tailored to individual patients based on their genetic makeup or disease profile.

In conclusion, N eth yl { [ [ ( fluoro phen yl ) tri azo le ] pyr rol } } phen acet amide is a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable tool for exploring new therapeutic strategies. As scientists continue to unravel its properties through computational modeling and experimental studies, we can expect this molecule and its derivatives to play an important role in future drug development efforts.